Procyanidin B2

• CAS No.: 29106-49-8
• Product Name: Procyanidin B2
• Molecular Formula: C30H26O12
• Molecular Weight: 578.5 g/mol
• IUPAC Name: (2R,3R)-2-(3,4-dihydroxyphenyl)-8-[(2R,3R,4R)-2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
• Standard InChI: InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26-,27-,28-,29-/m1/s1
• Standard InChIKey: XFZJEEAOWLFHDH-NFJBMHMQSA-N
• Isomeric SMILES: C1[C@H]([C@H](OC2=C1C(=CC(=C2[C@@H]3[C@H]([C@H](OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• Canonical SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=CC(=CC(=C34)O)O)C5=CC(=C(C=C5)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O
• Description: Procyanidin b2, also known as ec-(4b, 8)-ec, belongs to the class of organic compounds known as biflavonoids and polyflavonoids. These are organic compounds containing at least two flavan/flavone units. These units are usually linked through CC or C-O-C bonds. Some examples include C2-O-C3, C2-O-C4, C3'-C3''', and C6-C8''. Thus, procyanidin B2 is considered to be a flavonoid lipid molecule. Procyanidin b2 is considered to be a practically insoluble (in water) and relatively neutral molecule. Procyanidin b2 has been primarily detected in urine. Within the cell, procyanidin B2 is primarily located in the cytoplasm. Procyanidin b2 participates in a number of enzymatic reactions. In particular, procyanidin B2 can be biosynthesized from (-)-epicatechin. Procyanidin b2 can also be converted into procyanidin B2 3'-O-gallate and procyanidin B2 3-O-gallate. Outside of the human body, procyanidin B2 can be found in a number of food items such as hot chocolate, peach (var. ), custard apple, and chinese cinnamon. This makes procyanidin B2 a potential biomarker for the consumption of these food products.; Procyanidin B2 is a proanthocyanidin consisting of two molecules of (-)-epicatechin joined by a bond between positions 4 and 8' in a beta-configuration. Procyanidin B2 can be found in Cinchona pubescens (Chinchona, in the rind, bark and cortex), in Cinnamomum verum (Ceylon cinnamon, in the rind, bark and cortex), in Crataegus monogyna (Common hawthorn, in the flower and blossom), in Uncaria guianensis (Cat's claw, in the root), in Vitis vinifera (Common grape vine, in the leaf), in Litchi chinensis (litchi, in the pericarp), in the apple, in Ecdysanthera utilis and in red wine. It has a role as a metabolite and an antioxidant. It is a hydroxyflavan, a proanthocyanidin, a biflavonoid and a polyphenol. It derives from a (-)-epicatechin.
• Synonyms: 4,8''-Bi-[(+)-epicatechin]; cis,cis''-4,8''-Bi(3,3',4',5,7-pentahydroxyflavane)
• PubChem Compound: 122738
• Last Modified: Nov 11 2021